N-(3,4-dichlorophenyl)-2-(2-(3-(m-tolyl)ureido)thiazol-4-yl)acetamide

• IUPAC Name: N-(3,4-dichlorophenyl)-2-[2-[(3-methylphenyl)carbamoylamino]-1,3-thiazol-4-yl]acetamide
• InChI: InChI=1S/C19H16Cl2N4O2S/c1-11-3-2-4-12(7-11)23-18(27)25-19-24-14(10-28-19)9-17(26)22-13-5-6-15(20)16(21)8-13/h2-8,10H,9H2,1H3,(H,22,26)(H2,23,24,25,27)
• InChI Key: GDLMGNOPQZBYQN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)NC2=NC(=CS2)CC(=O)NC3=CC(=C(C=C3)Cl)Cl
• Molecular Formula: C19H16Cl2N4O2S
• Molecular Weight: 435.3 g/mol

Description

N-(3,4-dichlorophenyl)-2-(2-(3-(m-tolyl)ureido)thiazol-4-yl)acetamide, commonly known as DCTA, is a synthetic compound that has gained attention in the scientific community due to its potential therapeutic applications. It belongs to the class of thiazole-based compounds and has been extensively studied for its biochemical and physiological effects.

Scientific Research Applications

Synthesis and Biological Activities

• A study detailed the synthesis of N-(6-arylbenzo[d]thiazol-2-yl)acetamides using C-C coupling methodology, which were then evaluated for antioxidant, haemolytic, antibacterial, and urease inhibition activities. These compounds displayed significant activity in urease inhibition, outperforming the standard used in the study. Molecular docking studies suggested their binding to the urease enzyme's non-metallic active site, highlighting their potential in designing urease inhibitors (Gull et al., 2016).

Spectroscopic and Computational Analysis

• Another research focused on the synthesis of benzothiazolinone acetamide analogs, investigating their vibrational spectra, electronic properties, and photochemical and thermochemical modeling. These compounds were evaluated for their potential as photosensitizers in dye-sensitized solar cells (DSSCs), demonstrating good light harvesting efficiency and free energy of electron injection, making them suitable for photovoltaic cells. They also exhibited nonlinear optical (NLO) activity, further emphasizing their utility in material science (Mary et al., 2020).

Antimicrobial and Antitumor Activities

• Research into thiazolidinone and acetidinone derivatives highlighted their synthesis and evaluation against various micro-organisms, showing promising antimicrobial activity. These findings underline the potential of such compounds in developing new antimicrobial agents (Mistry et al., 2009).

• A study on the synthesis of novel 2-acetamide-5-phenylthio-1,3,4-thiadiazol derivatives containing a phenyl urea warhead evaluated these compounds as antiproliferative agents against human cancer cell lines. Results revealed cytotoxic effects, with particular compounds showing significant activity against certain cancer lines, indicating their potential as anticancer agents (Toolabi et al., 2022).